1-(2-Amino-3,5-dibromophenyl)-2-chloro-1-ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular formula of “(2-Amino-3,5-dibromophenyl)methanol” is C7H7Br2NO . Its average mass is 280.945 Da and its monoisotopic mass is 278.889435 Da .Physical and Chemical Properties Analysis
“(2-Amino-3,5-dibromophenyl)methanol” is a white to pale-yellow to yellow-brown solid .Scientific Research Applications
Synthesis and Characterization
- The compound "1-(2-Amino-3,5-dibromophenyl)-2-chloro-1-ethanol" is structurally related to various compounds explored in scientific research for their potential applications in synthesizing medically significant molecules. For instance, (S)-2-Chloro-1-(3,4-difluorophenyl)ethanol is a pivotal chiral intermediate for synthesizing Ticagrelor, a medication for acute coronary syndromes. This synthesis involves a ketoreductase enzyme, highlighting the compound's relevance in biocatalytic processes and green chemistry (Guo et al., 2017).
Biocatalysis and Enantioselective Synthesis
- Compounds with a structure similar to "this compound" have been the focus of research due to their potential in enantioselective synthesis, which is critical in the pharmaceutical industry for creating specific drug forms. For example, studies have identified bacterial strains capable of biocatalyzing specific chiral intermediates with high stereoselectivity, essential for producing antifungal agents like Miconazole (Miao et al., 2019).
Role in Drug Synthesis and Photostability Studies
- The structural framework of "this compound" shares similarities with compounds used in synthesizing drug intermediates. Research has delved into optimizing the synthesis of such intermediates, showcasing the compound's relevance in the development of pharmaceuticals (Ni et al., 2012). Additionally, photophysical studies of related compounds provide insights into their stability and interactions in biological environments, crucial for drug development and photostability assessments (Raju et al., 2016).
Safety and Hazards
The safety information available indicates that this compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
1-(2-amino-3,5-dibromophenyl)-2-chloroethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8Br2ClNO/c9-4-1-5(7(13)3-11)8(12)6(10)2-4/h1-2,7,13H,3,12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKJZMOOSJIUROZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(CCl)O)N)Br)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8Br2ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.41 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.